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Compound of Interest

Compound Name: Dihydro-N-Caffeoyltyramine

Cat. No.: B10833782 Get Quote

Technical Support Center: Dihydro-N-
Caffeoyltyramine
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in preparing

stable stock solutions of Dihydro-N-Caffeoyltyramine for experimental use.

Frequently Asked Questions (FAQs)
Q1: What is Dihydro-N-Caffeoyltyramine?

Dihydro-N-Caffeoyltyramine is a phenolic amide compound.[1] It is recognized for its

antioxidant and antifungal properties and is often used in research related to fungal infections

and inflammation.[1][2]

Q2: What is the appearance and molecular weight of Dihydro-N-Caffeoyltyramine?

Dihydro-N-Caffeoyltyramine is a white to off-white solid.[1] Its molecular formula is

C17H19NO4, and its molecular weight is 301.35 g/mol .[1][3]

Q3: What is the recommended solvent for preparing a stock solution?

Dimethyl sulfoxide (DMSO) is a commonly recommended solvent for dissolving Dihydro-N-
Caffeoyltyramine and its analogs.[4][5] For related compounds, other organic solvents such
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as chloroform, dichloromethane, ethyl acetate, and acetone have also been mentioned, though

their suitability for Dihydro-N-Caffeoyltyramine should be experimentally verified.[4]

Q4: How should Dihydro-N-Caffeoyltyramine powder and stock solutions be stored for

stability?

For long-term stability, the solid powder should be stored at -20°C for up to three years.[2]

Once dissolved in a solvent, the stock solution should be stored at -80°C and is generally

stable for up to one year.[2] To avoid degradation from repeated freeze-thaw cycles, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes.[6] For short-term

storage, some sources suggest that solutions can be kept at -20°C for up to a month, protected

from light.[6]

Q5: Is it necessary to prepare fresh solutions for every experiment?

Whenever possible, it is best practice to prepare and use solutions on the same day.[4] If stock

solutions are prepared in advance, they should be stored under the recommended conditions

to ensure stability.[4][6] For in vivo experiments, it is particularly recommended to prepare

working solutions freshly.[6]
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Issue Possible Cause Recommended Solution

Difficulty Dissolving the

Compound

Insufficient solvent volume or

low temperature.

Increase the solvent volume

gradually. Gentle warming

and/or sonication can aid in

dissolution.[6][7] Ensure the

compound has equilibrated to

room temperature before

adding the solvent.

Precipitation Observed in

Stock Solution After Storage

The solution may be

supersaturated, or the storage

temperature may have

fluctuated.

Before use, allow the vial to

equilibrate to room

temperature for at least one

hour.[4] If precipitation

persists, gentle warming and

vortexing or sonication may be

required to redissolve the

compound.

Cloudiness or Phase

Separation in Working Solution

This can occur when an

organic stock solution is

diluted into an aqueous buffer.

To prepare a working solution

for in vivo studies, a common

method involves a multi-step

dilution. For example, the

DMSO stock can be first mixed

with a solubilizing agent like

PEG300 and a surfactant like

Tween-80 before the final

addition of saline.[6][7] Always

add solvents sequentially and

ensure the solution is clear

before adding the next

component.[7]

Inconsistent Experimental

Results

Degradation of the compound

due to improper storage or

handling.

Always store the stock solution

in tightly sealed vials at the

recommended temperature

and protect it from light.[4][6]

Avoid repeated freeze-thaw

cycles by preparing aliquots.[6]
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Quantitative Data Summary
Parameter Value Source

Molecular Formula C17H19NO4 [1][3]

Molecular Weight 301.35 g/mol [1][3]

Appearance White to off-white solid [1]

Powder Storage -20°C for up to 3 years [2]

Solution Storage -80°C for up to 1 year [2]

Solubility in DMSO (related

compound)
27.5 mg/mL (91.87 mM) [7]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol outlines the steps to prepare a 10 mM stock solution of Dihydro-N-
Caffeoyltyramine in DMSO.

Materials:

Dihydro-N-Caffeoyltyramine powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated balance

Vortex mixer

Sonicator (optional)

Procedure:
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Equilibration: Allow the vial of Dihydro-N-Caffeoyltyramine powder to equilibrate to room

temperature for at least 20-30 minutes before opening to prevent condensation of

atmospheric moisture.

Weighing: Accurately weigh out the desired amount of Dihydro-N-Caffeoyltyramine. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.01 mg of the compound

(Molecular Weight = 301.34 g/mol ).

Dissolution:

Add the weighed powder to a sterile vial.

Add the calculated volume of DMSO to the vial. For 3.01 mg of powder, add 1 mL of

DMSO.

Vortex the solution thoroughly until the solid is completely dissolved. If necessary, use a

sonicator for a few minutes to aid dissolution.

Aliquoting and Storage:

Once the solution is clear, dispense it into smaller, single-use aliquots in sterile, tightly

sealed vials.

Label the vials clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term storage.
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Preparation Workflow
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Caption: Workflow for Preparing a Stable Dihydro-N-Caffeoyltyramine Stock Solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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